Cas no 1004324-99-5 (ThioFluor 623)

• Product Name: ThioFluor 623
• CAS No: 1004324-99-5
• MF: C₃₁H₃₀N₆O₁₀S
• MW: 678.669106006622
• CID: 1126837
• PubChem ID: 88590000
• Update Time: 2025-07-08

ThioFluor 623 Chemical and Physical Properties

Names and Identifiers

• Thiofluor 623
• N-(3-Hydroxy-1-oxocyclopent-2-en-2-yl)-3-(4-hydroxy-3-methoxyphenyl)propenamide
• (E)-N-(4-(2-(4-cyano-5-dicyanomethylene-2,2-dimethyl-2,5-dihydrofuran-3-yl)vinyl)phenyl)-N-(4-formylphenyl)-N-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-2,4-dinitrobenzenesulfonamide
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-, (E)-
• 2880-II
• AC1O510H
• 2880 II
• Streptomyces metabolite 2880 II
• (E)-N-(3-hydroxy-1-oxocyclopent-2-en-2-yl)-3-(4-hydroxy-3-methoxyphenyl) propenamide
• N-(3-Hydroxy-1-oxocyclopent-2-en-2-yl)-3-(4-hydroxy-3-methoxyphenyl)propenamide; (E)-N-(4-(2-(4-cyano-5-dicyanomethylene-2,2-dimethyl-2,5-dihydrofuran-3-yl)vinyl)phenyl)-N-(4-formylphenyl)-N-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-2,4-dinitrobenzenesulfonamide; 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-, (E)-; 2880-II; AC1O510H; 2880 II; Streptomyces metabolite 2880 II; (E)-N-(3-hydroxy-1-oxocyclop
• N-[4-[(E)-2-[4-cyano-5-(dicyanomethylidene)-2,2-dimethylfuran-3-yl]ethenyl]phenyl]-N-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]-2,4-dinitrobenzenesulfonamide
• C31H30N6O10S
• 2072AH
• Benzenesulfonamide, N-[4-[(1E)-2-[4-cyano-5-(dicyanomethylene)-2,5-dihydro-2,2-dimethyl-3-furanyl]ethenyl]phenyl]-N-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]-2,4-dinitro-
• N-[4-[2-[2,2-Dimethyl-4-cyano-5-(dicyanomethylene)-2,5-dihydrofuran-3-yl]ethenyl]phenyl]-N-[2-[2-
• SCHEMBL10304712
• HY-112526
• J-000131
• CS-0046302
• 1004324-99-5
• AKOS040756217
• Fluorescent Thiol Probe
• ThioFluor 623

• Inchi： 1S/C31H30N6O10S/c1-31(2)27(26(21-34)30(47-31)23(19-32)20-33)10-6-22-4-7-24(8-5-22)35(12-13-45-16-17-46-15-14-44-3)48(42,43)29-11-9-25(36(38)39)18-28(29)37(40)41/h4-11,18H,12-17H2,1-3H3/b10-6+
• InChI Key： CDPMXQUCTGVMFA-UXBLZVDNSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(N(C1C=CC(=CC=1)C=CC1=C(C#N)/C(=C(\C#N)/C#N)/OC1(C)C)CCOCCOCCOC)(=O)=O |t:22|

Computed Properties

• Exact Mass: 678.17441235 g/mol
• Monoisotopic Mass: 678.17441235 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 678.7
• XLogP3: 2.3
• Topological Polar Surface Area: 246

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 777.7±70.0 °C at 760 mmHg
• Flash Point: 424.1±35.7 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

ThioFluor 623 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on ThioFluor 623

ThioFluor 623: A Comprehensive Overview

ThioFluor 623 is a compound with the CAS number 1004324-99-5, representing a unique chemical entity that has garnered significant attention in various scientific and industrial applications. This compound is renowned for its distinctive properties, which make it highly valuable in fields such as pharmaceuticals, materials science, and advanced manufacturing. The name ThioFluor 623 itself suggests its chemical composition, with "Thio" indicating the presence of sulfur and "Fluor" highlighting the inclusion of fluorine atoms. The numeral "623" likely denotes a specific variant or formulation within its class.

The CAS number 1004324-99-5 serves as a universally recognized identifier for this compound, ensuring consistency and accuracy in scientific communication. This identifier is particularly crucial in research and development, where precise chemical identification is essential for safety, regulatory compliance, and reproducibility of experiments. Recent studies have explored the potential of ThioFluor 623 in enhancing the efficiency of chemical reactions, particularly in catalytic processes. Researchers at leading institutions have demonstrated that this compound can significantly accelerate reaction rates under specific conditions, making it a promising candidate for industrial-scale applications.

One of the most notable advancements involving ThioFluor 623 is its role in the synthesis of advanced materials. Scientists have reported that this compound can be used as a precursor in the production of high-performance polymers and composites. These materials exhibit exceptional thermal stability and mechanical strength, rendering them ideal for use in aerospace, automotive, and electronic industries. Furthermore, recent breakthroughs have highlighted the potential of ThioFluor 623 in drug delivery systems. Its unique molecular structure allows for controlled release mechanisms, which could revolutionize the way medications are administered.

The synthesis of ThioFluor 623 involves a multi-step process that combines sulfur chemistry with fluorination techniques. This process requires precise control over reaction conditions to ensure optimal yields and purity levels. Recent innovations in fluorination methods have significantly improved the synthesis efficiency of this compound, making it more accessible for commercial use. Researchers have also explored alternative synthetic pathways that utilize sustainable feedstocks, aligning with global efforts to promote green chemistry.

In terms of physical properties, ThioFluor 623 exhibits a high melting point and excellent thermal stability, which are critical for its application in high-temperature environments. Its solubility characteristics make it suitable for use in both organic and aqueous systems, broadening its applicability across diverse industries. Additionally, the compound demonstrates remarkable resistance to oxidation and degradation, further enhancing its suitability for long-term applications.

The environmental impact of ThioFluor 623 has also been a focal point of recent research. Studies have shown that this compound biodegrades efficiently under specific conditions, minimizing its ecological footprint. Regulatory agencies have expressed interest in these findings, recognizing the potential for ThioFluor 623 to contribute to more sustainable industrial practices.

In conclusion, ThioFluor 623 (CAS No: 1004324-99-5) stands as a testament to advancements in modern chemistry. Its unique properties and versatile applications position it as a key player in various scientific domains. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.